Cas no 2228449-24-7 (2-(2,4,6-Trifluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,4,6-Trifluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228449-24-7
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 5012672
• PubChem ID: 67290850
• Update Time: 2024-11-07

2-(2,4,6-Trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid
• starbld0012165
• 2-(246-trifluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1848004
• SCHEMBL2137635
• 2228449-24-7
• 2-(2,4,6-Trifluorophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H7F3O2/c11-4-1-7(12)9(8(13)2-4)5-3-6(5)10(14)15/h1-2,5-6H,3H2,(H,14,15)
• InChI Key： IOUHFPQTOZXBKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1CC1C(=O)O)F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3